1-Benzyl-2-methoxymethyl-2-methyl-piperazine

• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 1-benzyl-2-(methoxymethyl)-2-methylpiperazine
• InChI: InChI=1S/C14H22N2O/c1-14(12-17-2)11-15-8-9-16(14)10-13-6-4-3-5-7-13/h3-7,15H,8-12H2,1-2H3
• InChI Key: IGNIGSQPBCNGQA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCCN1CC2=CC=CC=C2)COC

Description

1-Benzyl-2-methoxymethyl-2-methyl-piperazine is a useful research compound. Its molecular formula is C14H22N2O and its molecular weight is 234.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 130 mg (0.524 mmol) 4-benzyl-5-methoxymethyl-5-methyl-piperazin-2-one in 5 mL THF was cooled with ice and 780 μL (0.780 mmol) 1M lithium aluminum hydride solution in THF was added dropwise under argon atmosphere. The resultant mixture was stirred 3 h under ice-bath cooling and 2.5 h at Rt. Then the mixture was quenched with saturated aqueous Na2SO4 solution, stirred for 1 h, filtered through Celite, washed with EtOAc and concentrated in vacuo.